Cas no 305849-24-5 (1-(4-Diethylamino-1-methyl-butyl)-3-naphthalen-1-YL-urea)

• Product Name: 1-(4-Diethylamino-1-methyl-butyl)-3-naphthalen-1-YL-urea
• CAS No: 305849-24-5
• MF: C₂₀H₂₉N₃O
• MW: 327.46376490593
• CID: 6784898
• PubChem ID: 3697795
• Update Time: 2025-07-16

1-(4-Diethylamino-1-methyl-butyl)-3-naphthalen-1-YL-urea Chemical and Physical Properties

Names and Identifiers

• AKOS016873622
• 1-(4-DIETHYLAMINO-1-METHYL-BUTYL)-3-NAPHTHALEN-1-YL-UREA
• AKOS001421859
• 305849-24-5
• Z55302941
• 3-[5-(DIETHYLAMINO)PENTAN-2-YL]-1-(NAPHTHALEN-1-YL)UREA
• 1-(4-Diethylamino-1-methyl-butyl)-3-naphthalen-1-YL-urea

• Inchi： 1S/C20H29N3O/c1-4-23(5-2)15-9-10-16(3)21-20(24)22-19-14-8-12-17-11-6-7-13-18(17)19/h6-8,11-14,16H,4-5,9-10,15H2,1-3H3,(H2,21,22,24)
• InChI Key： RIYZFSVCQTXEPM-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC=C2C=CC=CC=12)NC(C)CCCN(CC)CC

Computed Properties

• Exact Mass: 327.231062557g/mol
• Monoisotopic Mass: 327.231062557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 44.4Ų

Additional information on 1-(4-Diethylamino-1-methyl-butyl)-3-naphthalen-1-YL-urea

Introduction to 1-(4-Diethylamino-1-methyl-butyl)-3-naphthalen-1-yl-urea (CAS No. 305849-24-5)

1-(4-Diethylamino-1-methyl-butyl)-3-naphthalen-1-yl-urea, identified by its CAS number 305849-24-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of urea derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural composition of this molecule, featuring a naphthalene ring linked to a urea functional group and an N-substituted butyl chain with diethylamino groups, imparts unique chemical and pharmacological properties that make it a subject of intense study.

The naphthalen-1-yl moiety in the molecular structure contributes to the compound's hydrophobicity and stability, while the urea group is known for its ability to form hydrogen bonds, enhancing interactions with biological targets. The presence of the 4-diethylamino-1-methyl-butyl side chain further modulates the compound's solubility and metabolic stability, making it a promising candidate for drug development. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mechanism of action of such compounds with greater precision, facilitating the design of novel therapeutic agents.

In recent years, there has been a surge in interest regarding urea derivatives as pharmacophores due to their versatility in modulating biological pathways. Studies have demonstrated that modifications in the substituents of urea compounds can significantly alter their pharmacological profiles. For instance, the introduction of electron-withdrawing or electron-donating groups can fine-tune the reactivity and binding interactions of these molecules with enzymes or receptors. The 1-(4-Diethylamino-1-methyl-butyl)-3-naphthalen-1-yl-urea structure exemplifies this principle, as its specific substitution pattern may confer selective activity against certain biological targets.

One of the most compelling aspects of this compound is its potential application in the development of anticancer agents. Urea derivatives have shown promise in inhibiting key enzymes involved in tumor growth and progression. The naphthalene ring, in particular, has been identified as a structural motif that can enhance binding affinity to proteins such as kinases, which are frequently overexpressed in cancer cells. Preclinical studies have suggested that analogs of this compound may exhibit inhibitory effects on pathways critical for cancer cell proliferation, such as the MAPK and PI3K/Akt signaling cascades. These findings underscore the importance of further investigating the biological activity of 1-(4-Diethylamino-1-methyl-butyl)-3-naphthalen-1-yl-urea.

Another area where this compound shows promise is in neurological disorders. The diethylamino group is known to enhance blood-brain barrier penetration, a crucial factor for developing effective treatments for central nervous system (CNS) diseases. Additionally, urea-based compounds have been explored for their potential role in modulating neurotransmitter systems. Research indicates that modifications at the N-substituent position can influence receptor binding affinity, making it possible to design molecules with targeted effects on neurotransmitter receptors such as serotonin or dopamine receptors. This could be particularly relevant for conditions like depression, anxiety disorders, or neurodegenerative diseases.

The synthesis of 1-(4-Diethylamino-1-methyl-butyl)-3-naphthalen-1-yl-urea involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex carbon skeleton of this molecule efficiently. The use of chiral auxiliaries or catalysts has also been explored to achieve enantioselective synthesis, which is essential for developing enantiomerically pure drugs with improved pharmacological profiles.

In conclusion, 1-(4-Diethylamino-1-methyl-butyl)-3-naphthalen-1-yl-urea (CAS No. 305849-24-5) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Ongoing research continues to uncover new therapeutic applications for this compound and its derivatives, highlighting its potential as a lead molecule for drug discovery programs targeting cancer and neurological disorders. As computational methods and synthetic techniques evolve, further optimization of this molecule is expected to yield novel therapeutic agents with enhanced efficacy and safety profiles.